Cas no 215229-20-2 (2-amino-1h-imidazole-1-propanoic acid)

• Product Name: 2-amino-1h-imidazole-1-propanoic acid
• CAS No: 215229-20-2
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 911850
• PubChem ID: 1502026
• Update Time: 2025-10-05

2-amino-1h-imidazole-1-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-1h-imidazole-1-propanoic acid
• 3-(2-amino-1H-imidazol-1-yl)propanoic acid
• AC1LT3YU
• AG-E-57732
• CTK4E7038
• SureCN7391278
• DTXSID60363587
• AKOS006277602
• 215229-20-2
• EN300-783638
• 3-(2-aminoimidazol-1-yl)propanoic Acid
• SCHEMBL7391278

• Inchi： 1S/C6H9N3O2/c7-6-8-2-4-9(6)3-1-5(10)11/h2,4H,1,3H2,(H2,7,8)(H,10,11)
• InChI Key： XUASGMPEHGZUOT-UHFFFAOYSA-N
• SMILES： OC(CCN1C=CN=C1N)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-amino-1h-imidazole-1-propanoic acid

Professional Introduction to 2-amino-1H-imidazole-1-propanoic acid (CAS No. 215229-20-2)

2-amino-1H-imidazole-1-propanoic acid, with the chemical identifier CAS No. 215229-20-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic amino acid derivative has garnered attention due to its unique structural properties and potential biological activities. The molecule consists of an imidazole ring fused with a propanoic acid side chain, featuring both amino and carboxyl functional groups, which make it a versatile scaffold for drug design and synthesis.

The imidazole core of 2-amino-1H-imidazole-1-propanoic acid is a well-known pharmacophore in medicinal chemistry, frequently found in biologically active compounds such as antifungals, antivirals, and anticancer agents. The presence of the amino group at the 1-position of the imidazole ring enhances its reactivity, allowing for further functionalization and conjugation with other molecular entities. This property has been exploited in the development of novel therapeutic agents targeting various disease pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential applications of 2-amino-1H-imidazole-1-propanoic acid in drug discovery. Studies have demonstrated its ability to interact with specific protein targets, making it a promising candidate for inhibiting enzymes involved in metabolic disorders and inflammatory diseases. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness.

The synthetic pathways for 2-amino-1H-imidazole-1-propanoic acid have been optimized to ensure high yield and purity, making it accessible for industrial-scale production. Modern synthetic techniques, including catalytic hydrogenation and enzymatic resolution, have enabled the efficient construction of its molecular framework. These advancements not only facilitate the production of the compound but also open avenues for exploring its structural analogs with enhanced pharmacological properties.

In the realm of biochemistry, 2-amino-1H-imidazole-1-propanoic acid has been investigated for its role as a building block in peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming their limitations such as poor bioavailability and susceptibility to enzymatic degradation. The incorporation of this compound into peptidomimetic structures has led to the development of novel ligands with improved binding affinity and selectivity.

The pharmacokinetic profile of 2-amino-1H-imidazole-1-propanoic acid has been studied to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary findings suggest that the compound exhibits moderate solubility in water and moderate oral bioavailability, indicating its potential as a viable drug candidate. Further investigations are underway to optimize its pharmacokinetic characteristics through structural modifications.

One of the most intriguing aspects of 2-amino-1H-imidazole-1-propanoic acid is its role in modulating immune responses. Research has indicated that derivatives of this compound can interact with immune receptors, leading to either activation or suppression of immune cells depending on the context. This dual functionality makes it a promising candidate for developing immunomodulatory therapies for autoimmune diseases and cancer immunotherapy.

The industrial applications of 2-amino-1H-imidazole-1-propanoic acid extend beyond pharmaceuticals into agrochemicals and material science. Its structural motifs have been incorporated into plant growth regulators and antimicrobial agents, demonstrating its versatility across multiple domains. Additionally, its ability to form coordination complexes with metal ions has been explored in catalysis and material science research.

As research continues to uncover new therapeutic targets and mechanisms, the importance of compounds like 2-amino-1H-imidazole-1-propanoic acid is likely to grow. The combination of its unique structural features with its potential biological activities positions it as a valuable asset in the pharmaceutical industry's arsenal against complex diseases.